![molecular formula C14H15N3 B7498286 2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile](/img/structure/B7498286.png)
2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile, also known as IPAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. IPAA is a pyrrolidine-based compound that contains an indole ring, which makes it a promising candidate for the development of drugs targeting various diseases.
Mechanism of Action
The mechanism of action of 2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to interact with serotonin and norepinephrine receptors, as well as with enzymes involved in the metabolism of these neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In cancer research, this compound has been shown to inhibit the activity of various enzymes involved in cancer cell growth and angiogenesis. In Alzheimer's disease research, this compound has been shown to inhibit the aggregation of amyloid-beta peptides and to reduce inflammation in the brain. In depression research, this compound has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in regulating mood.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile in lab experiments is its potential therapeutic applications in various diseases. Another advantage is its relatively simple synthesis method. However, one limitation of using this compound in lab experiments is its low yield, which can make it difficult to obtain large quantities for testing.
Future Directions
There are several future directions for research on 2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile. One direction is the development of this compound-based drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and depression. Another direction is the study of the mechanism of action of this compound, which could lead to a better understanding of its therapeutic potential. Additionally, the synthesis of this compound analogs could lead to the development of more potent and selective compounds.
Synthesis Methods
The synthesis of 2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile involves the reaction of indole-3-acetonitrile with pyrrolidine in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The yield of the reaction is typically around 50-60%.
Scientific Research Applications
2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and depression. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, this compound has been studied for its ability to inhibit the aggregation of amyloid-beta peptides, which are believed to be a key factor in the development of the disease. In depression research, this compound has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in regulating mood.
Properties
IUPAC Name |
2-(1H-indol-3-yl)-2-pyrrolidin-1-ylacetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3/c15-9-14(17-7-3-4-8-17)12-10-16-13-6-2-1-5-11(12)13/h1-2,5-6,10,14,16H,3-4,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKSGJXAQYQUFJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(C#N)C2=CNC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.